Cas no 867006-12-0 (2,9-Diazaspiro[5.5]undecane-8,10-dione, 2-(phenylmethyl)-)

• Product name: 2,9-Diazaspiro[5.5]undecane-8,10-dione, 2-(phenylmethyl)-
• CAS No: 867006-12-0
• MF: C₁₆H₂₀N₂O₂
• MW: 272.3422
• CID: 832194
• PubChem ID: 57717433

2,9-Diazaspiro[5.5]undecane-8,10-dione, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,9-Diazaspiro[5.5]undecane-8,10-dione, 2-(phenylmethyl)-
• 2-benzyl-2,9-Diazaspiro[5.5]undecane-8,10-dione
• AKOS012457679
• 867006-12-0
• SCHEMBL13818181

• Inchi： InChI=1S/C16H20N2O2/c19-14-9-16(10-15(20)17-14)7-4-8-18(12-16)11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2,(H,17,19,20)
• InChI Key： BJOJRMHNCYOQRJ-UHFFFAOYSA-N
• SMILES： O=C1CC2(CC(N1)=O)CN(CCC2)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 272.15200
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 458.4°C at 760 mmHg
• Flash Point: 231°C
• Refractive Index: 1.597
• PSA: 49.41000
• LogP: 1.97210